Cas no 2228903-39-5 (1-(3-bromo-5-methylthiophen-2-yl)-3-oxocyclobutane-1-carbonitrile)

• Product Name: 1-(3-bromo-5-methylthiophen-2-yl)-3-oxocyclobutane-1-carbonitrile
• CAS No: 2228903-39-5
• MF: C₁₀H₈BrNOS
• MW: 270.145620346069
• CID: 5825787
• PubChem ID: 165642624
• Update Time: 2025-06-23

1-(3-bromo-5-methylthiophen-2-yl)-3-oxocyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-5-methylthiophen-2-yl)-3-oxocyclobutane-1-carbonitrile
• EN300-1917281
• 2228903-39-5

• Inchi： 1S/C10H8BrNOS/c1-6-2-8(11)9(14-6)10(5-12)3-7(13)4-10/h2H,3-4H2,1H3
• InChI Key： GFURZVAOVJLKRJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)SC=1C1(C#N)CC(C1)=O

Computed Properties

• Exact Mass: 268.95100g/mol
• Monoisotopic Mass: 268.95100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 69.1Ų

Additional information on 1-(3-bromo-5-methylthiophen-2-yl)-3-oxocyclobutane-1-carbonitrile

1-(3-Bromo-5-Methylthiophen-2-yl)-3-Oxocyclobutane-1-Carbonitrile: A Comprehensive Overview

The compound 1-(3-bromo-5-methylthiophen-2-yl)-3-oxocyclobutane-1-carbonitrile, identified by the CAS number 2228903-39-5, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural features and promising biological activities. In this article, we delve into the properties, synthesis, applications, and latest research findings related to this compound.

The molecular structure of 1-(3-bromo-5-methylthiophen-2-yl)-3-oxocyclobutane-1-carbonitrile comprises a cyclobutane ring fused with a thiophene moiety, which is further substituted with a bromine atom and a methyl group. The presence of the thiophene ring, a five-membered aromatic heterocycle containing sulfur, contributes to the compound's stability and reactivity. The cyclobutane ring introduces strain into the molecule, which can influence its reactivity and interaction with biological targets. Additionally, the carbonitrile group attached to the cyclobutane ring enhances the compound's electronic properties, making it a versatile building block in organic synthesis.

Recent studies have explored the synthesis of 1-(3-bromo-5-methylthiophen-2-yl)-3 oxocyclobutane 1 carbonitrile through various routes, including Suzuki coupling reactions and nucleophilic substitutions. These methods have enabled chemists to efficiently construct the molecule while maintaining high purity and yield. The use of transition metal catalysts has been particularly effective in facilitating these reactions, highlighting the importance of catalytic chemistry in modern organic synthesis.

In terms of applications, this compound has shown promise in drug discovery programs targeting various diseases. Its ability to modulate protein-protein interactions (PPIs) has been extensively studied, with recent research indicating potential activity against cancer-related PPIs. Furthermore, the compound's unique electronic properties make it a candidate for use in optoelectronic materials and sensors. Researchers have also investigated its role as an intermediate in the synthesis of more complex molecules with enhanced bioactivity.

The pharmacokinetic profile of cas no 2228903 39 5 has been evaluated in preclinical models, revealing favorable absorption and distribution characteristics. However, further studies are required to assess its metabolic stability and toxicity profile before it can be advanced to clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are currently underway to address these gaps in knowledge.

In conclusion, 1-(3-bromo 5 methylthiophen 2 yl) 3 oxocyclobutane 1 carbonitrile, or CAS number 2228903 39 5, represents a valuable addition to the arsenal of compounds available for drug discovery and materials science. Its unique structure, versatile functional groups, and promising biological activities position it as a key player in future research endeavors. As advancements in synthetic chemistry continue to unfold, this compound is likely to find even more innovative applications across diverse fields.